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Introduction
Zevotrelvir, also known as EDP-235, is a potent, orally bioavailable inhibitor of the severe

acute respiratory syndrome coronavirus 2 (SARS-CoV-2) main protease (Mpro), also known as

the 3C-like protease (3CLpro).[1][2] This enzyme is critical for the replication of the virus,

making it a prime target for antiviral therapeutics.[1] Zevotrelvir has demonstrated potent in

vitro activity against a wide range of SARS-CoV-2 variants. This document provides detailed

protocols for the in vitro evaluation of Zevotrelvir's inhibitory activity against SARS-CoV-2

Mpro and its antiviral efficacy in cell-based models.

Mechanism of Action
Zevotrelvir is a competitive inhibitor of the SARS-CoV-2 Mpro. It binds to the active site of the

enzyme, preventing the processing of viral polyproteins that are essential for viral replication.

This targeted mechanism of action is anticipated to have a high barrier to the development of

resistance.
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Figure 1: Mechanism of action of Zevotrelvir.

Quantitative Data Summary
The following tables summarize the in vitro inhibitory and antiviral activity of Zevotrelvir against

SARS-CoV-2 Mpro and various viral variants.

Table 1: Enzymatic Inhibition of SARS-CoV-2 Mpro by Zevotrelvir
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Parameter Value (nM) Assay Type

IC50 5.8 FRET-based enzymatic assay

Data sourced from Enanta Pharmaceuticals preclinical data.

Table 2: Antiviral Activity of Zevotrelvir against SARS-CoV-2 Variants in Cell Culture

SARS-CoV-2
Variant

EC50 (nM) Cell Line Assay Type

Alpha 11 Vero
Cytopathic Effect

(CPE)

Omicron 5 Vero
Cytopathic Effect

(CPE)

Ancestral (A lineage) 33
Primary Human

Airway Epithelial Cells

Viral Replication

Inhibition

Data sourced from Enanta Pharmaceuticals preclinical and clinical trial initiation

announcements.[3]

Experimental Protocols
SARS-CoV-2 Mpro Fluorescence Resonance Energy
Transfer (FRET) Assay
This enzymatic assay quantifies the inhibitory activity of Zevotrelvir against purified SARS-

CoV-2 Mpro.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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